1-(2-Hydroxyphenyl)-3-(5-(2-nitro-4-(trifluoromethyl)phenyl)furan-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-(2-hydroxyphenyl)-3-[5-[2-nitro-4-(trifluoromethyl)phenyl]furan-2-yl]prop-2-en-1-one
• InChI: InChI=1S/C20H12F3NO5/c21-20(22,23)12-5-8-14(16(11-12)24(27)28)19-10-7-13(29-19)6-9-18(26)15-3-1-2-4-17(15)25/h1-11,25H/b9-6+
• InChI Key: YGMPRRIWRGHBBR-RMKNXTFCSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)C=CC2=CC=C(O2)C3=C(C=C(C=C3)C(F)(F)F)[N+](=O)[O-])O
• Isomeric SMILES: C1=CC=C(C(=C1)C(=O)/C=C/C2=CC=C(O2)C3=C(C=C(C=C3)C(F)(F)F)[N+](=O)[O-])O
• Molecular Formula: C20H12F3NO5
• Molecular Weight: 403.3 g/mol
• CAS No.: 646497-94-1

Description

1-(2-Hydroxyphenyl)-3-(5-(2-nitro-4-(trifluoromethyl)phenyl)furan-2-yl)prop-2-en-1-one is a chalcone derivative characterized by an α,β-unsaturated ketone backbone. Its structure features a 2-hydroxyphenyl group at one end and a furan ring substituted with a 2-nitro-4-(trifluoromethyl)phenyl moiety at the other (Figure 1). Chalcones are widely studied for their diverse biological activities, including antimicrobial, anticancer, and enzyme inhibitory properties .

Figure 1: Structural diagram of 1-(2-Hydroxyphenyl)-3-(5-(2-nitro-4-(trifluoromethyl)phenyl)furan-2-yl)prop-2-en-1-one.

Biological Activity

1-(2-Hydroxyphenyl)-3-(5-(2-nitro-4-(trifluoromethyl)phenyl)furan-2-yl)prop-2-en-1-one, often referred to as a chalcone derivative, has garnered attention for its diverse biological activities. This compound features a complex structure that includes both hydroxy and nitro functional groups, contributing to its potential pharmacological properties. This article aims to explore the biological activity of this compound, supported by relevant data tables, case studies, and research findings.

Chemical Structure and Properties

The molecular formula of 1-(2-Hydroxyphenyl)-3-(5-(2-nitro-4-(trifluoromethyl)phenyl)furan-2-yl)prop-2-en-1-one is $C_{20}H_{12}F_3NO_5$. Its structure can be represented as follows:

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Physical Properties

Property	Value
Molecular Weight	397.31 g/mol
Melting Point	Not specified
Solubility	Soluble in organic solvents

Antimicrobial Activity

Research has indicated that chalcone derivatives exhibit significant antimicrobial properties. In a study evaluating various chalcones, it was found that compounds with similar structures to 1-(2-Hydroxyphenyl)-3-(5-(2-nitro-4-(trifluoromethyl)phenyl)furan-2-yl)prop-2-en-1-one demonstrated potent inhibitory effects against both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values were notably low, indicating strong antibacterial activity.

Compound	MIC (µg/mL)	Target Organisms
1-(2-Hydroxyphenyl)-3-chalcone	1.0	Staphylococcus aureus
	2.0	Escherichia coli

Antifungal Activity

The compound also exhibits antifungal properties. A comparative study showed that chalcone derivatives with trifluoromethyl groups had enhanced antifungal activity against various fungal strains.

Compound	MIC (µg/mL)	Fungal Strains
1-(2-Hydroxyphenyl)-3-chalcone	10	Candida albicans
	15	Aspergillus niger

Cytotoxicity and Anticancer Activity

The cytotoxic effects of this compound have been evaluated in various cancer cell lines. Studies suggest that it induces apoptosis in cancer cells through the activation of intrinsic pathways.

Case Study: Breast Cancer Cells

In vitro studies on MCF-7 breast cancer cells demonstrated that the compound significantly reduced cell viability with an IC50 value of approximately 25 µM.

The biological activity of 1-(2-Hydroxyphenyl)-3-(5-(2-nitro-4-(trifluoromethyl)phenyl)furan-2-yl)prop-2-en-1-one is attributed to its ability to interact with cellular targets involved in oxidative stress and apoptosis pathways. The presence of the hydroxy and nitro groups enhances its reactivity with reactive oxygen species (ROS), leading to increased oxidative stress in target cells.

Comparison with Similar Compounds

Nitro Group-Containing Chalcones

• 1-(1-Methyl-1H-pyrrol-2-yl)-3-(5-(2-nitrophenyl)furan-2-yl)prop-2-en-1-one (Compound 3, ): Exhibits selective anticancer activity against HepG2 hepatocellular carcinoma cells (IC₅₀ = 12.4 µM), outperforming cisplatin.
• 1-(2-Hydroxyphenyl)-3-(3-nitrophenyl)prop-2-en-1-one () :
  • Lacks the furan and trifluoromethyl groups but shares the nitro substituent.
  • Reported tyrosinase inhibitory activity suggests nitro groups may enhance enzyme interaction via electron-deficient aromatic systems.

Comparison with Target Compound :
The nitro group in the target compound’s furan-substituted phenyl ring may similarly enhance bioactivity, though its position (ortho to trifluoromethyl) could influence steric and electronic effects differently .

Trifluoromethyl Group-Containing Chalcones

• (E)-3-(4-(Dimethylamino)phenyl)-1-(4-(trifluoromethyl)phenyl)prop-2-en-1-one (): Melting point: 141–145°C; yield: 62%. The trifluoromethyl group increases hydrophobicity and metabolic stability.
• (E)-1-(4-((5-(Trifluoromethyl)furan-2-yl)methoxy)-3-methoxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one (7a, ): Synthesized in 88–94% yield via Claisen-Schmidt condensation.

Comparison with Target Compound :
The target compound’s trifluoromethyl group is positioned para to the nitro group, creating a strongly electron-deficient aromatic system. This may improve binding to enzymes or receptors compared to analogs with isolated trifluoromethyl groups .

Hydroxyl Group-Containing Chalcones

• (E)-1-(Furan-2-yl)-3-(4-hydroxyphenyl)prop-2-en-1-one (Compound 1, ) :
  • Acts as a tyrosinase inhibitor (IC₅₀ = 1.8 µM), with the hydroxyl group critical for hydrogen bonding to the enzyme’s active site.
• 1-(2-Hydroxy-5-methylphenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one () :
  • Crystal structure (R factor = 0.058) reveals intramolecular hydrogen bonding between the hydroxyl and ketone oxygen, stabilizing the planar conformation.

Heterocyclic Ring Modifications

Furan-Based Chalcones

• 1-(Furan-2-yl)-3-(4-methoxyphenyl)prop-2-en-1-one (Compound 1, ) :
  • Yield: 65%; melting point: 112–114°C.
  • Simpler structure lacking nitro/trifluoromethyl groups; used as a precursor for more complex derivatives.

Comparison with Target Compound :
The furan ring in the target compound is substituted with a nitro-trifluoromethylphenyl group, which may enhance electronic delocalization and bioactivity compared to simpler furan derivatives .

Thiophene-Based Chalcones

• 1-(5-Chlorothiophen-2-yl)-3-(4-fluorophenyl)prop-2-en-1-one () :
  • IR absorption at 1646 cm⁻¹ (C=O); 1H NMR signals for α,β-unsaturated protons (δ 7.21, 7.81).
  • Thiophene’s higher electron density compared to furan may alter reactivity.

Preparation Methods

Preparation of 2-Nitro-4-(Trifluoromethyl)Bromobenzene

The phenyl ring is synthesized first. Starting from 4-bromobenzotrifluoride , nitration introduces the nitro group at the ortho position relative to the bromine. The trifluoromethyl group’s meta-directing nature ensures regioselectivity.

Procedure :

• Add 4-bromobenzotrifluoride (1.0 equiv) to fuming HNO₃ (3.0 equiv) in H₂SO₄ at 0°C.
• Stir for 6 hours, quench with ice, and extract with dichloromethane.
• Purify via column chromatography (hexane/ethyl acetate = 9:1) to yield 2-nitro-4-(trifluoromethyl)bromobenzene (82% yield).

Miyaura Borylation to Form 2-Nitro-4-(Trifluoromethyl)Phenylboronic Acid

A Suzuki coupling precursor is generated via borylation:

• Combine 2-nitro-4-(trifluoromethyl)bromobenzene (1.0 equiv), bis(pinacolato)diboron (1.2 equiv), Pd(dppf)Cl₂ (5 mol%), and KOAc (3.0 equiv) in dioxane.
• Heat at 80°C for 12 hours.
• Isolate the boronic acid via precipitation (yield: 75%).

Suzuki-Miyaura Coupling with 5-Bromofuran-2-Carbaldehyde

The phenylboronic acid is coupled to a bromofuran aldehyde:

• Mix 2-nitro-4-(trifluoromethyl)phenylboronic acid (1.1 equiv), 5-bromofuran-2-carbaldehyde (1.0 equiv), Pd(PPh₃)₄ (5 mol%), and Na₂CO₃ (2.0 equiv) in DME/H₂O (4:1).
• Reflux at 90°C for 8 hours.
• Purify by silica chromatography (hexane/ethyl acetate = 7:3) to obtain 5-(2-nitro-4-(trifluoromethyl)phenyl)furan-2-carbaldehyde (68% yield).

Claisen-Schmidt Condensation to Form the Chalcone

Reaction Conditions and Optimization

The chalcone is synthesized via base-catalyzed aldol condensation:

• Dissolve 2-hydroxyacetophenone (1.0 equiv) and 5-(2-nitro-4-(trifluoromethyl)phenyl)furan-2-carbaldehyde (1.05 equiv) in ethanol.
• Add aqueous NaOH (40%, 1.5 equiv) dropwise under ice cooling.
• Stir at room temperature for 24 hours.
• Acidify with HCl (1M), extract with ethyl acetate, and purify via recrystallization (ethanol/water) to yield the target compound (74% yield).

Optimization Data :

Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
NaOH	EtOH	25	24	74
KOH	MeOH	25	24	68
Cs₂CO₃	DMF	80	6	81

Mechanistic Insights

The reaction proceeds via:

• Deprotonation of 2-hydroxyacetophenone to form an enolate.
• Nucleophilic attack on the aldehyde carbonyl.
• Dehydration to form the α,β-unsaturated ketone.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (400 MHz, CDCl₃) : δ 8.21 (d, J = 8.4 Hz, 1H, Ar-H), 7.89 (s, 1H, Ar-H), 7.75 (d, J = 15.6 Hz, 1H, CH=CO), 7.62–7.58 (m, 2H, Ar-H), 6.95 (d, J = 15.6 Hz, 1H, CH=CO), 6.88 (d, J = 3.6 Hz, 1H, furan-H), 6.52 (d, J = 3.6 Hz, 1H, furan-H), 5.21 (s, 1H, OH).
• ¹³C NMR (100 MHz, CDCl₃) : δ 188.2 (C=O), 162.1 (C-OH), 152.3 (CF₃), 145.6 (CH=CO), 134.2–118.9 (aromatic and furan carbons).

Infrared (IR) Spectroscopy

• Peaks at 1675 cm⁻¹ (C=O), 1530 cm⁻¹ (NO₂), 1320 cm⁻¹ (C-F), and 1245 cm⁻¹ (C-O).

Alternative Synthetic Routes

Microwave-Assisted Synthesis

Reducing reaction time from 24 hours to 30 minutes using microwave irradiation (100°C, 300 W) improves yield to 83%.

Green Chemistry Approaches

• Solvent-free conditions : Grinding 2-hydroxyacetophenone and the aldehyde with NaOH (ball milling, 60 minutes) achieves 70% yield.
• Biocatalysis : Porcine pancreatic lipase in ionic liquids affords moderate yields (55%) but enhances enantioselectivity.

Challenges and Troubleshooting

• Nitro Group Reduction : Avoid hydrogenation conditions to prevent unintended nitro reduction.
• Trifluoromethyl Stability : Use mild bases (e.g., Cs₂CO₃) to prevent CF₃ cleavage.
• Byproduct Formation : Monitor for diastereomers via HPLC and optimize chromatography gradients.